Cas no 84331-01-1 (1-1,2,3,4Tetraazolo1,5-Apyridin-6-yl-1-ethanone)

• Product Name: 1-1,2,3,4Tetraazolo1,5-Apyridin-6-yl-1-ethanone
• CAS No: 84331-01-1
• MF: C₇H₆N₄O
• MW: 162.148740291595
• MDL: MFCD09607945
• CID: 2104095
• PubChem ID: 13090311
• Update Time: 2025-04-21

1-1,2,3,4Tetraazolo1,5-Apyridin-6-yl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-tetrazolo[1,5-a]pyridin-6-ylEthanone
• 1-(tetrazolo[1,5-a]pyridin-6-yl)ethanone
• CS-0037899
• W12308
• DB-291532
• 6-acetyl tetrazolo[1,5-a]pyridine
• DDBLPTNLEVQANE-UHFFFAOYSA-N
• DB-0609
• MFCD09607945
• Ethanone, 1-tetrazolo[1,5-a]pyridin-6-yl-
• 1-[1,2,3,4]tetraazolo[1,5-a]pyridin-6-yl-1-ethanone
• DTXSID70517897
• AKOS005072205
• 84331-01-1
• 1-{[1,2,3,4]tetrazolo[1,5-a]pyridin-6-yl}ethan-1-one
• 1-(Tetrazolo[1,5-a]pyridin-6-yl)ethan-1-one
• 6-Acetyl tetrazolo[1,5-a] pyridine
• 1-1,2,3,4Tetraazolo1,5-Apyridin-6-yl-1-ethanone

• MDL： MFCD09607945
• Inchi： 1S/C7H6N4O/c1-5(12)6-2-3-7-8-9-10-11(7)4-6/h2-4H,1H3
• InChI Key： DDBLPTNLEVQANE-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2=NN=NN2C=1

Computed Properties

• Exact Mass: 162.05416083g/mol
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 60.2Ų

1-1,2,3,4Tetraazolo1,5-Apyridin-6-yl-1-ethanone Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones